Cas no 1251597-44-0 (N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1251597-44-0
• MF: C₂₃H₂₄ClN₅O₂S
• MW: 469.98696231842
• CID: 5402549
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C23H24ClN5O2S/c1-31-20-8-3-2-7-19(20)28-9-11-29(12-10-28)21-14-23(26-16-25-21)32-15-22(30)27-18-6-4-5-17(24)13-18/h2-8,13-14,16H,9-12,15H2,1H3,(H,27,30)
• InChI Key： OIYMAVRHKJROIT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=CC(N2CCN(C3=CC=CC=C3OC)CC2)=NC=N1

Additional information on N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1251597-44-0, known as N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyrimidine ring, a piperazine moiety, and a sulfanyl group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of a piperazine ring in this compound further enhances its pharmacological potential, as piperazines are known for their ability to form hydrogen bonds and interact with biological targets. Additionally, the sulfanyl group (a sulfur-containing functional group) plays a crucial role in modulating the compound's solubility and bioavailability.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain protein kinases, which are critical targets in cancer therapy. Furthermore, its ability to modulate cell cycle progression makes it a candidate for anticancer drug development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of sulfur-based reagents during the synthesis ensures the formation of the sulfanyl group, which is essential for the compound's stability and reactivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. For example, researchers have explored its potential as a ligand in metalloenzyme mimics, where it could facilitate selective catalytic reactions under mild conditions.

From an environmental perspective, understanding the toxicological profile of this compound is crucial for its safe handling and application. Studies have shown that while it exhibits low acute toxicity, long-term exposure effects require further investigation. Regulatory agencies have emphasized the importance of conducting thorough safety assessments before considering this compound for commercial use.

In conclusion, N-(3-chlorophenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both therapeutic development and materials innovation.